Benzenemethanamine, 2,3,4-trimethoxy-A-methyl-,(S)-
Benzenemethanamine, 2,3,4-trimethoxy-A-methyl-,(S)-
Brand Name:
Vulcanchem
CAS No.:
122078-09-5
VCID:
VC20923157
InChI:
InChI=1S/C11H17NO3/c1-7(12)8-5-6-9(13-2)11(15-4)10(8)14-3/h5-7H,12H2,1-4H3/t7-/m0/s1
SMILES:
CC(C1=C(C(=C(C=C1)OC)OC)OC)N
Molecular Formula:
C11H17NO3
Molecular Weight:
211.26 g/mol
Benzenemethanamine, 2,3,4-trimethoxy-A-methyl-,(S)-
CAS No.: 122078-09-5
Cat. No.: VC20923157
Molecular Formula: C11H17NO3
Molecular Weight: 211.26 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 122078-09-5 |
|---|---|
| Molecular Formula | C11H17NO3 |
| Molecular Weight | 211.26 g/mol |
| IUPAC Name | (1S)-1-(2,3,4-trimethoxyphenyl)ethanamine |
| Standard InChI | InChI=1S/C11H17NO3/c1-7(12)8-5-6-9(13-2)11(15-4)10(8)14-3/h5-7H,12H2,1-4H3/t7-/m0/s1 |
| Standard InChI Key | PKLNPKXFQTWPOI-ZETCQYMHSA-N |
| Isomeric SMILES | C[C@@H](C1=C(C(=C(C=C1)OC)OC)OC)N |
| SMILES | CC(C1=C(C(=C(C=C1)OC)OC)OC)N |
| Canonical SMILES | CC(C1=C(C(=C(C=C1)OC)OC)OC)N |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator